Cas no 40975-42-6 (Propyl 2-hydroxy-6-methylisonicotinate)

• Product Name: Propyl 2-hydroxy-6-methylisonicotinate
• CAS No: 40975-42-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2190409
• PubChem ID: 72698823
• Update Time: 2025-05-20

Propyl 2-hydroxy-6-methylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Propyl 2-hydroxy-6-methylisonicotinate
• propyl 2-methyl-6-oxo-1H-pyridine-4-carboxylate
• 40975-42-6
• PROPYL2-HYDROXY-6-METHYLISONICOTINATE
• DB-298920
• Propyl 1,2-dihydro-6-methyl-2-oxo-4-pyridinecarboxylate
• DTXSID801203289
• SB53580

• MDL： MFCD26131183
• Inchi： 1S/C10H13NO3/c1-3-4-14-10(13)8-5-7(2)11-9(12)6-8/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： JXVAWCDXLDAUAX-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC(C)=C1)=O)=O)CCC

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Additional information on Propyl 2-hydroxy-6-methylisonicotinate

Propyl 2-hydroxy-6-methylisonicotinate (CAS No. 40975-42-6): A Comprehensive Overview

Propyl 2-hydroxy-6-methylisonicotinate, identified by its CAS number 40975-42-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, with its unique structural and functional properties, has garnered attention for its potential applications in various biological and chemical processes. The name itself provides a wealth of information about its molecular structure, highlighting the presence of a propyl group, a hydroxyl group, and a methyl group attached to an isonicotinate backbone.

The propyl group in Propyl 2-hydroxy-6-methylisonicotinate contributes to the compound's hydrophobicity, making it potentially useful in formulations where solubility and stability are critical factors. This characteristic is particularly relevant in pharmaceutical applications, where the bioavailability of active compounds often depends on their solubility in both aqueous and lipid environments. The presence of the hydroxyl group further enhances its reactivity, allowing for various chemical modifications that could be exploited in drug design and synthesis.

The methyl group and the overall isonicotinate structure provide additional functional sites that can be targeted for biological activity. Isonicotinates are known for their role in various biological pathways, including their interaction with enzymes and receptors. This makes Propyl 2-hydroxy-6-methylisonicotinate a promising candidate for further investigation in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies.

Recent research has begun to explore the potential of Propyl 2-hydroxy-6-methylisonicotinate in the development of novel therapeutic agents. Studies have shown that derivatives of isonicotinic acid can exhibit significant biological activity due to their ability to modulate enzyme function and signal transduction pathways. For instance, modifications to the isonicotinate core have led to the discovery of compounds with enhanced binding affinity to specific targets, improving their efficacy as drugs.

In particular, the combination of the propyl, hydroxyl, and methyl groups in Propyl 2-hydroxy-6-methylisonicotinate may contribute to its ability to interact with biological targets in a unique way. This specificity could be leveraged to develop drugs that are more targeted and less likely to cause side effects. Additionally, the hydroxyl group provides a site for further chemical modification, allowing researchers to fine-tune the properties of the compound for specific applications.

The synthesis of Propyl 2-hydroxy-6-methylisonicotinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of ethyl acetoacetate with methyl isonicotinate, followed by hydrolysis and esterification steps to introduce the propyl group. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, may be employed to achieve the desired product with minimal byproducts.

The purity of Propyl 2-hydroxy-6-methylisonicotinate is crucial for its intended applications, particularly in pharmaceutical research. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and can help identify any impurities that might affect its performance.

One of the most exciting aspects of Propyl 2-hydroxy-6-methylisonicotinate is its potential as a lead compound for drug discovery. By studying its interactions with biological targets, researchers can gain insights into how it affects cellular processes and identify ways to enhance its therapeutic potential. This approach has been successful in other areas of medicinal chemistry, where lead compounds have been modified through iterative design processes to produce highly effective drugs.

The structural features of Propyl 2-hydroxy-6-methylisonicotinate make it an attractive candidate for further exploration in various fields. Its ability to interact with biological systems suggests that it could be used as a starting point for developing new treatments for a wide range of diseases. Additionally, its chemical stability makes it suitable for use in industrial applications where long-term storage and shelf life are important considerations.

In conclusion, Propyl 2-hydroxy-6-methylisonicotinate (CAS No. 40975-42-6) is a compound with significant potential in both academic research and industrial applications. Its unique structure, characterized by the presence of a propyl group, a hydroxyl group, and a methyl group on an isonicotinate backbone, makes it a versatile molecule that can be explored for various biological activities. As research continues to uncover new ways to utilize this compound, its importance in pharmaceutical development is likely to grow.